Cas no 105827-63-2 (1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-)

• Product Name: 1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-
• CAS No: 105827-63-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 126860
• PubChem ID: 14110033
• Update Time: 2025-04-18

1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-
• 1,3-Cyclohexadiene-1-carboxylicacid,2,4-dimethyl-(9CI)
• SCHEMBL10865743
• 105827-63-2
• DTXSID10555975
• 2,4-Dimethylcyclohexa-1,3-diene-1-carboxylic acid

• Inchi： 1S/C9H12O2/c1-6-3-4-8(9(10)11)7(2)5-6/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： RJIPRQMBMSQNJP-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=C(C)CC1)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.12760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids